Cas no 849820-20-8 (3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester)

• Product Name: 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester
• CAS No: 849820-20-8
• MF: C₁₆H₃₁BO₃Si
• MW: 310.312046289444
• MDL: MFCD08705270
• CID: 828080
• PubChem ID: 12174058
• Update Time: 2025-06-11

3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-((3-TERT-BUTYLDIMETHYLSILYLOXY)-1-BUTYN-1-YL)-4,4,5,5-TETRAMETHYL-(1,3,2)DIOXABOROLANE
• 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester
• tert-butyl dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-yn-2-yloxy)silane
• tert-butyl-dimethyl-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-yn-2-yloxy]silane
• 3-(tert-Butyldimethylsilyloxy)-1-butyn-1-ylboronic acid pinacol ester
• SCHEMBL25415
• DTXSID30479184
• AKOS025293557
• BS-23003
• KGDJKWYVGUGRCG-UHFFFAOYSA-N
• tert-Butyl(dimethyl){[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-yn-2-yl]oxy}silane
• ZIB82020
• 3-(tert-Butyldimethylsilyloxy)-1-butyn-1-ylboronic acid pinacol ester, 96%
• TERT-BUTYLDIMETHYL{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BUT-3-YN-2-YL]OXY}SILANE
• CS-0176210
• A863843
• tert-butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-yn-2-yloxy)silane
• MFCD08705270
• 849820-20-8
• tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-yn-2-yl)oxy)silane
• 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid pinacol ester
• DB-365685

• MDL： MFCD08705270
• Inchi： 1S/C16H31BO3Si/c1-13(18-21(9,10)14(2,3)4)11-12-17-19-15(5,6)16(7,8)20-17/h13H,1-10H3
• InChI Key： KGDJKWYVGUGRCG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC(C#CB1OC(C)(C)C(C)(C)O1)C

Computed Properties

• Exact Mass: 310.21400
• Monoisotopic Mass: 310.2135515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.9158 g/mL at 25 °C
• Refractive Index: n20/D 1.4488
• PSA: 27.69000
• LogP: 4.03150

Additional information on 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester

Research Brief on 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester (CAS: 849820-20-8)

3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester (CAS: 849820-20-8) is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. The presence of both the t-butyldimethylsilyl (TBS) protecting group and the pinacol ester moiety enhances its stability and reactivity, making it a valuable building block in synthetic chemistry.

Recent studies have focused on the application of 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester in the synthesis of novel drug candidates. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its role in the development of kinase inhibitors, where the compound serves as a key intermediate in the construction of heterocyclic scaffolds. The study demonstrated that the TBS-protected boronic ester could be efficiently coupled with various aryl halides under mild conditions, yielding high-purity products with excellent yields.

Another significant advancement involves the use of this compound in the synthesis of boron-containing therapeutics. Boron-based drugs, such as bortezomib, have shown remarkable efficacy in treating cancers and other diseases. A 2024 study in ACS Chemical Biology explored the potential of 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester as a precursor for boron neutron capture therapy (BNCT) agents. The researchers successfully incorporated the compound into tumor-targeting molecules, demonstrating its potential in precision medicine.

In addition to its synthetic applications, the compound's physicochemical properties have been a subject of investigation. A recent computational study published in the Journal of Physical Chemistry A (2023) employed density functional theory (DFT) to analyze the electronic structure and reactivity of 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester. The findings revealed that the TBS group significantly influences the compound's stability and steric hindrance, which are critical factors in its reactivity profile.

Despite its promising applications, challenges remain in the large-scale production and handling of 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester. A 2023 review in Organic Process Research & Development highlighted the need for optimized synthetic protocols to improve yield and reduce costs. The review also emphasized the importance of developing safer handling procedures, given the compound's sensitivity to moisture and air.

Looking ahead, the versatility of 3-(t-Butyldimethylsilyloxy)but-1-ynylboronic acid, pinacol ester is expected to drive further innovation in drug discovery and materials science. Ongoing research is exploring its use in the synthesis of fluorescent probes, polymer materials, and even agrochemicals. As the demand for boron-containing compounds continues to grow, this boronic acid derivative is poised to play a pivotal role in advancing chemical biology and medicinal chemistry.